Cas no 80573-72-4 (3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-)

• Product name: 3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-
• CAS No: 80573-72-4
• MF: C₇H₁₁NO₂
• MW: 141.16774
• CID: 707723
• PubChem ID: 11550026

3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-
• 3-Cyclohexene-1-carboxylicacid,5-amino-,(1R,5R)-rel-(9CI)
• cis-5-Amino-cyclohex-3-enecarboxylic acid
• 80573-72-4
• rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid
• AKOS006351404
• EN300-367593

• Inchi： InChI=1S/C7H11NO2/c8-6-3-1-2-5(4-6)7(9)10/h1,3,5-6H,2,4,8H2,(H,9,10)/t5-,6+/m1/s1
• InChI Key： QOUDZMWPQSGONB-RITPCOANSA-N
• SMILES： C1C=CC(CC1C(=O)O)N

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų
• XLogP3: -2.4